![molecular formula C10H8Cl2N4O2 B5740372 4-[(2,4-dichlorophenoxy)acetyl]-4H-1,2,4-triazol-3-amine](/img/structure/B5740372.png)
4-[(2,4-dichlorophenoxy)acetyl]-4H-1,2,4-triazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2,4-dichlorophenoxy)acetyl]-4H-1,2,4-triazol-3-amine, commonly known as DCTA, is a chemical compound with potential applications in scientific research. This compound is a triazole derivative that has been synthesized and studied for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of DCTA is not fully understood. However, studies have shown that DCTA inhibits the activity of certain enzymes in fungal and cancer cells, leading to their growth inhibition. DCTA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DCTA has been shown to have various biochemical and physiological effects. In addition to its antifungal and anticancer activity, DCTA has been shown to have anti-inflammatory and antioxidant effects. Studies have also shown that DCTA can modulate the activity of certain neurotransmitters, making it a potential candidate for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using DCTA in lab experiments is its relatively simple synthesis method. Additionally, DCTA has been shown to have a wide range of biological activities, making it a versatile tool for studying various biological processes. However, one limitation of using DCTA in lab experiments is its potential toxicity. Studies have shown that DCTA can be toxic to certain cell types at high concentrations, making it important to use caution when working with this compound.
Future Directions
There are several future directions for research on DCTA. One area of research could be to further investigate its potential use as an antifungal and anticancer agent. Additionally, studies could be conducted to better understand the mechanism of action of DCTA and to identify potential targets for its activity. Finally, research could be conducted to explore the potential use of DCTA in the treatment of neurological disorders.
Synthesis Methods
DCTA can be synthesized through a multi-step process starting with the reaction of 2,4-dichlorophenol with acetic anhydride to form 2,4-dichlorophenyl acetate. This intermediate is then reacted with hydrazine hydrate to form 2,4-dichlorophenyl hydrazine. Finally, the reaction of 2,4-dichlorophenyl hydrazine with triazole yields DCTA.
Scientific Research Applications
DCTA has been studied for various scientific research applications. One such application is its use as a potential antifungal agent. Studies have shown that DCTA exhibits antifungal activity against several fungal strains, including Candida albicans and Aspergillus fumigatus. Additionally, DCTA has been studied for its potential use as an anticancer agent. Studies have shown that DCTA inhibits the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research in this area.
properties
IUPAC Name |
1-(3-amino-1,2,4-triazol-4-yl)-2-(2,4-dichlorophenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2N4O2/c11-6-1-2-8(7(12)3-6)18-4-9(17)16-5-14-15-10(16)13/h1-3,5H,4H2,(H2,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUBDEWAMQBXSBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)OCC(=O)N2C=NN=C2N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-amino-4H-1,2,4-triazol-4-yl)-2-(2,4-dichlorophenoxy)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.